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Compound of Interest

Compound Name: Undecanol

Cat. No.: B1663989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Undecanol, also known as undecyl alcohol or n-undecanol, is a fatty alcohol with the

chemical formula C₁₁H₂₄O.[1][2] It is a colorless, water-insoluble liquid with a floral, citrus-like

odor.[1][3] This document provides an in-depth overview of the core physicochemical properties

of 1-undecanol, outlines general experimental methodologies for their determination, and

situates the molecule within relevant biological pathways. The information presented is

intended to serve as a vital resource for researchers and professionals engaged in drug

development and other scientific disciplines where the precise characteristics of such

molecules are paramount.

Physicochemical Data of 1-Undecanol
The following tables summarize the key physicochemical properties of 1-undecanol, compiled

from various scientific sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1663989?utm_src=pdf-interest
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://foodb.ca/compounds/FDB002917
https://www.hmdb.ca/metabolites/HMDB0013113
https://foodb.ca/compounds/FDB002917
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Properties

IUPAC Name Undecan-1-ol[1]

Synonyms Undecyl alcohol, n-Undecanol, Hendecanol[1][3]

Molecular Formula C₁₁H₂₄O[1][2]

Molecular Weight 172.31 g/mol [1][2]

Appearance Colorless liquid[1][3]

Odor Floral, citrus-like[1][3]

Physical Properties Value (at specified conditions)

Melting Point 11 - 19 °C[1][3]

Boiling Point 243 °C at 760 mmHg[1][3]

Density 0.8298 g/mL at 20 °C[1]

Flash Point >82 °C[3]

Vapor Pressure 0.00297 mmHg at 25 °C[2]

Refractive Index 1.43918 at 20 °C[2]

Solubility Observation

Water Insoluble[1][3]

Ethanol Soluble[1]

Diethyl Ether Soluble[1]

Experimental Protocols for Determination of
Physicochemical Properties
The following are generalized, representative experimental protocols for determining the key

physicochemical properties of a liquid organic compound such as 1-undecanol. These
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methods are based on standard laboratory practices and principles outlined in established

chemical testing guidelines.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus: Capillary tubes, thermometer, heating bath (e.g., Thiele tube or a digital melting

point apparatus).

Procedure:

A small, finely powdered sample of the solidified 1-undecanol is packed into a capillary

tube.

The capillary tube is attached to a thermometer and placed in a heating bath containing a

high-boiling point liquid (e.g., silicone oil).

The bath is heated slowly and uniformly, with constant stirring.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

A sample of 1-undecanol is placed in the distillation flask along with boiling chips to

ensure smooth boiling.

The apparatus is assembled for simple distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/product/b1663989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The flask is heated gently, and the liquid is brought to a boil.

The temperature is recorded when the vapor temperature is constant and condensation is

occurring on the thermometer bulb. This constant temperature is the boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical

balance.

Procedure (using a pycnometer):

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with 1-undecanol, and its mass is measured.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known

density (e.g., distilled water), and its mass is measured.

The density of 1-undecanol is calculated using the masses and the known density of the

reference liquid.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.

Procedure (Closed-Cup Method):

A sample of 1-undecanol is placed in the test cup of the apparatus.

The sample is heated at a slow, constant rate with continuous stirring.

At regular temperature intervals, an ignition source is passed over the cup.
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The flash point is the lowest temperature at which the vapor above the liquid ignites with a

brief flash.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus: Test tubes, vortex mixer.

Procedure:

A measured amount of 1-undecanol is added to a test tube containing a measured

volume of the solvent (e.g., water, ethanol, diethyl ether).

The mixture is agitated vigorously using a vortex mixer.

The mixture is allowed to stand and is visually inspected for the presence of a single

phase (soluble) or multiple phases (insoluble).

Determination of Refractive Index
The refractive index is a measure of the bending of a ray of light when passing from one

medium into another.

Apparatus: Refractometer (e.g., Abbé refractometer).

Procedure:

A few drops of 1-undecanol are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is made is also recorded.

Biological Context and Synthesis
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1-Undecanol is a fatty alcohol, a class of molecules that play various roles in biological

systems. They are involved in lipid metabolism and can serve as precursors for other

molecules.

Fatty Alcohol Metabolism
Fatty alcohols are key intermediates in the metabolism of lipids. They can be synthesized from

fatty acids and can be converted back to fatty acids or incorporated into waxes and other lipids.

The general pathway involves the reduction of fatty acyl-CoA to a fatty alcohol.

Metabolic context of 1-undecanol within fatty alcohol metabolism.

Synthesis of 1-Undecanol
A common laboratory and industrial method for the synthesis of 1-undecanol is the reduction

of the corresponding aldehyde, undecanal.[1] This reaction is a standard transformation in

organic chemistry.
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Workflow for the synthesis of 1-undecanol from undecanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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